Cas no 2171773-00-3 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclohexane-1-carboxylic acid)

1-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclohexane-1-carboxylic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a cyclohexane backbone with a carboxylic acid functionality and an Fmoc-protected amine group, ensuring compatibility with standard solid-phase peptide synthesis (SPPS) protocols. The methoxypropanamide side chain enhances solubility in organic solvents, facilitating efficient coupling reactions. This compound is particularly valuable for introducing constrained cyclohexyl moieties into peptide sequences, which can improve conformational stability and bioactivity. Its high purity and well-defined protection scheme make it suitable for demanding synthetic workflows in medicinal chemistry and biochemical research.
1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclohexane-1-carboxylic acid structure
2171773-00-3 structure
Product Name:1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclohexane-1-carboxylic acid
CAS No:2171773-00-3
MF:C26H30N2O6
MW:466.526207447052
CID:6588655
PubChem ID:165516635
Update Time:2025-06-14

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclohexane-1-carboxylic acid
    • 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]cyclohexane-1-carboxylic acid
    • 2171773-00-3
    • EN300-1495860
    • Inchi: 1S/C26H30N2O6/c1-33-16-22(23(29)28-26(24(30)31)13-7-2-8-14-26)27-25(32)34-15-21-19-11-5-3-9-17(19)18-10-4-6-12-20(18)21/h3-6,9-12,21-22H,2,7-8,13-16H2,1H3,(H,27,32)(H,28,29)(H,30,31)
    • InChI Key: RPDXRTQBOZHGBL-UHFFFAOYSA-N
    • SMILES: OC(C1(CCCCC1)NC(C(COC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

  • Exact Mass: 466.21038668g/mol
  • Monoisotopic Mass: 466.21038668g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 9
  • Complexity: 715
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 114Ų

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclohexane-1-carboxylic acid Pricemore >>

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Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclohexane-1-carboxylic acid

Recent Advances in the Study of 2171773-00-3 and 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclohexane-1-carboxylic Acid

The compound 2171773-00-3 and its derivative, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclohexane-1-carboxylic acid, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their potential applications in drug development, particularly in the synthesis of peptide-based therapeutics and as intermediates in the production of complex bioactive molecules.

Recent studies have focused on the synthesis and characterization of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclohexane-1-carboxylic acid, a key building block in solid-phase peptide synthesis (SPPS). The compound's unique structural features, including the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclohexane carboxylic acid moiety, make it an ideal candidate for the development of novel peptide-based drugs. Researchers have optimized its synthesis to improve yield and purity, which is critical for large-scale pharmaceutical applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 2171773-00-3 as a precursor in the synthesis of targeted anticancer agents. The study highlighted the compound's role in enhancing the stability and bioavailability of peptide-drug conjugates, which are increasingly being explored for their ability to deliver cytotoxic agents directly to tumor cells while minimizing off-target effects.

Another significant development involves the use of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclohexane-1-carboxylic acid in the design of protease inhibitors. A recent paper in Bioorganic & Medicinal Chemistry Letters detailed its incorporation into a novel inhibitor scaffold that showed potent activity against SARS-CoV-2 main protease, suggesting potential applications in antiviral therapy.

Ongoing research is also exploring the pharmacokinetic properties of these compounds. Preliminary data indicate that 2171773-00-3 exhibits favorable metabolic stability, while its derivative demonstrates improved membrane permeability compared to similar peptide intermediates. These findings could have important implications for the development of orally bioavailable peptide therapeutics.

In conclusion, the latest research on 2171773-00-3 and 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidocyclohexane-1-carboxylic acid underscores their growing importance in pharmaceutical chemistry. Their versatility as synthetic intermediates and potential therapeutic applications make them valuable tools for drug discovery and development. Future studies are expected to further elucidate their mechanisms of action and expand their utility in addressing unmet medical needs.

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